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Compound Name: 1,3-Olein-2-Lignocerin

Cat. No.: B15574753 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Introduction

1,3-Olein-2-Lignocerin is a specific triacylglycerol (TAG) molecule characterized by two oleic

acid molecules at the sn-1 and sn-3 positions and a lignoceric acid molecule at the sn-2

position of the glycerol backbone. While direct research on this particular structured lipid is

limited, its unique composition suggests a range of potential biological activities stemming from

the metabolic fate of its constituent fatty acids. This technical guide aims to provide a

comprehensive overview of the putative biological roles of 1,3-Olein-2-Lignocerin, drawing

inferences from the well-documented functions of its components and structurally similar lipids.

This document is intended to serve as a foundational resource for researchers, scientists, and

professionals in drug development interested in the therapeutic and physiological potential of

novel structured lipids.

Synthesis and Physicochemical Properties
The synthesis of structured triglycerides like 1,3-Olein-2-Lignocerin can be achieved through

enzymatic or chemical methods. Enzymatic synthesis using sn-1,3 specific lipases is a

common and highly selective approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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